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Compound of Interest

Compound Name: Catechol violet

Cat. No.: B085856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Catechol Violet (CAS No. 115-41-3), a triphenylmethane dye, is a versatile chemical

compound widely utilized in analytical chemistry.[1] Its primary applications lie in its function as

a sensitive pH indicator and as a metallochromic indicator for complexometric titrations and

spectrophotometric analysis of various metal ions. This technical guide provides an in-depth

overview of the physicochemical properties, mechanisms of action, experimental protocols, and

safety information for Catechol Violet, serving as a comprehensive resource for laboratory

professionals.

Physicochemical Properties
Catechol Violet, also known as Pyrocatecholsulfonphthalein, is a red-brown crystalline

powder.[2] Its fundamental properties are summarized below, highlighting its suitability for

aqueous applications and analytical methodologies.
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Property Value Reference

CAS Number 115-41-3 [3]

Molecular Formula C₁₉H₁₄O₇S [1][2][3]

Molecular Weight 386.38 g/mol [1][2][3]

Melting Point 185 °C (decomposes) [2][3]

Appearance Red-brown crystalline powder [2]

Solubility
Soluble in water, ethanol,

ethylene glycol
[2][3][4]

Insolubility
Insoluble in non-polar solvents

(e.g., benzene, xylene)
[2]

IUPAC Name

4-[3-(3,4-dihydroxyphenyl)-1,1-

dioxo-2,1λ⁶-benzoxathiol-3-

yl]benzene-1,2-diol

[1]

Mechanism of Action
Catechol Violet's utility stems from two primary chemical behaviors: its response to changes in

pH and its ability to form colored complexes with metal ions.

pH Indicator Mechanism
The molecule's structure contains hydroxyl (-OH) groups that can be protonated or

deprotonated depending on the hydrogen ion concentration of the solution. This structural

change alters the molecule's electronic conjugation, resulting in a distinct color change. The

sequential deprotonation events allow it to be used as a multi-range pH indicator.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00124449.htm
https://pubchem.ncbi.nlm.nih.gov/compound/66993
https://chembk.com/en/chem/Catechol%20Violet
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00124449.htm
https://pubchem.ncbi.nlm.nih.gov/compound/66993
https://chembk.com/en/chem/Catechol%20Violet
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00124449.htm
https://chembk.com/en/chem/Catechol%20Violet
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00124449.htm
https://chembk.com/en/chem/Catechol%20Violet
https://chembk.com/en/chem/Catechol%20Violet
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB00124449.htm
https://www.fishersci.ca/shop/products/catechol-violet-1/aab2351314?tab=document
https://chembk.com/en/chem/Catechol%20Violet
https://pubchem.ncbi.nlm.nih.gov/compound/66993
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Indicator Transitions

pH < 6.0

pH 6.0 - 7.0

pH > 9.0

Acidic Form (H₃In⁻)
Yellow

Intermediate Form (H₂In²⁻)
Violet

 pH > 6.0  pH < 6.0 

Basic Form (HIn³⁻)
Purplish-Red

 pH > 9.0  pH < 9.0 

Click to download full resolution via product page

Catechol Violet pH-dependent color transitions.

Metallochromic Indicator Mechanism
Catechol Violet acts as a chelating agent.[5] The two adjacent hydroxyl groups on its catechol

moieties form stable, colored complexes with a wide range of metal ions. In a typical

complexometric titration, the free indicator has one color. When it chelates with metal ions

present in the analyte, it forms a complex with a different, distinct color (typically blue or blue-

violet).[6][7] During titration with a stronger chelating agent like EDTA, the metal ions are

progressively sequestered from the indicator, causing the solution to revert to the color of the

free indicator at the endpoint.
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General mechanism of metal chelation by Catechol Violet.

Applications & Experimental Protocols
Catechol Violet is a proven reagent in both qualitative and quantitative analysis.

Complexometric Titrations
It is widely employed for the determination of metals that form stable complexes in acidic to

neutral solutions.

Metal Ion Typical Titration pH Endpoint Color Change

Bismuth (Bi³⁺) 1.5 - 2.0 Blue/Violet to Yellow

Thorium (Th⁴⁺) ~3.0 Blue to Yellow

Aluminum (Al³⁺) ~6.0 Blue to Yellow

Copper (Cu²⁺) ~6.0 Blue to Yellow

Zinc (Zn²⁺) 4.0 - 7.0 Blue to Yellow

This protocol is adapted from established methods for determining bismuth content in various

samples.[8][9]

Sample Preparation: Accurately weigh a sample containing 25-35 mg of Bismuth and

transfer it to a 250 mL Erlenmeyer flask.
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Digestion: Add 10.0 mL of 0.5 M nitric acid. For certain matrices, gently boil the solution for

5-10 minutes to ensure complete dissolution and release of Bi³⁺ ions.[8] Cool the solution to

room temperature.

Dilution: Dilute the sample with approximately 90 mL of deionized water. The final pH of the

solution should be approximately 1.5 to 1.6.[8][9]

Indicator Addition: Add 3-5 drops of a 0.1% aqueous Catechol Violet indicator solution. The

solution should turn a distinct blue or blue-violet color.

Titration: Titrate the sample with a standardized 0.01 M EDTA solution. Swirl the flask

continuously.

Endpoint Determination: The endpoint is reached when the solution color sharply changes

from blue/violet to a clear yellow.[8] The yellow color should persist for at least 5 minutes.

Calculation: Calculate the concentration of Bismuth based on the volume of EDTA titrant

used.
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Workflow for complexometric titration of Bismuth.
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Spectrophotometric Analysis
The formation of intensely colored metal-Catechol Violet complexes allows for the quantitative

determination of trace metals.

This method is based on the formation of a blue-colored complex between aluminum and

Catechol Violet.[10]

Sample Preparation: Pipette a sample aliquot (e.g., 30 mL) containing up to 0.3 mg/L of

aluminum into a 50 mL volumetric flask.

Interference Masking (if necessary): To overcome interference from iron, add 1 mL of a

hydroxylammonium chloride/1,10-phenanthroline reagent to chelate Fe(II).

Buffer Addition: Add a suitable buffer solution (e.g., hexamethylenetetramine) to adjust the

pH to approximately 6.0.

Color Development: Add 1 mL of Catechol Violet solution and mix thoroughly. Allow the

solution to stand for a specified time (e.g., 15 minutes) for full color development.

Measurement: Dilute the solution to the 50 mL mark with deionized water. Measure the

absorbance of the solution at 585 nm using a spectrophotometer against a reagent blank.

[10]

Quantification: Determine the aluminum concentration by comparing the absorbance to a

calibration curve prepared from standard aluminum solutions. The calibration should be

linear up to at least 0.3 mg/L.[10]

Synthesis and Purification
Catechol Violet is commercially available, but its synthesis can be achieved in a laboratory

setting. A common method involves the reaction of catechol with o-sulfobenzoic acid anhydride

(o-methylbenzenesulfonic anhydride) in a non-polar solvent like toluene.[11]

General Synthesis Steps:[11]

Catechol is dissolved in toluene.
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Dried o-sulfobenzoic acid anhydride is added to the solution.

The mixture is heated under reflux at 95-105 °C for several hours.

The reaction is cooled, and the product is precipitated and washed, often with ether.

The final product is filtered and dried at a moderate temperature (~50 °C).

Purification of the crude product can be achieved by recrystallization from appropriate solvents.

Safety and Handling
While not acutely toxic, Catechol Violet is classified as an irritant. Adherence to standard

laboratory safety protocols is mandatory.
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Hazard Information Precautionary Measures

GHS Classification

Skin Irritation (Category 2), Serious Eye

Irritation (Category 2/2A), May cause respiratory

irritation.[1][12]

Signal Word Warning[12]

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[12]

Personal Protective Equipment (PPE)

Wear protective gloves, chemical safety

goggles, and a lab coat.[13] Use in a well-

ventilated area or under a fume hood.

Handling

Avoid contact with skin and eyes.[2] Avoid

breathing dust. Wash hands thoroughly after

handling.

Storage

Store in a cool, dry, well-ventilated place in a

tightly sealed container.[12][13] Incompatible

with strong oxidizing agents.[2][13][14]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If irritation persists, get

medical attention.[12][14]

First Aid (Skin)

Wash off immediately with plenty of soap and

water. If skin irritation occurs, get medical

advice.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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